Cas no 109-94-4 (Ethyl formate)

• Product Name: Ethyl formate
• CAS No: 109-94-4
• MF: C₃H₆O₂
• MW: 74.0785412788391
• MDL: MFCD00003294
• CID: 35589
• PubChem ID: 8025
• Update Time: 2025-05-28

Ethyl formate Chemical and Physical Properties

Names and Identifiers

• Ethyl formate
• FEMA 2434
• FORMIC ACID ETHYL ESTER
• FORMIC ETHER
• ETHYL METHANOATE
• Aethylformiat
• Areginal
• Ethyl ester of formic acid
• Ethyl Formate [for Spectrophotometry]
• Ethyl forma
• ETHYL FORMATE BAKER ANALYZED REAGENT-500 ML
• ETHYL FORMATE FOR PHARMA SYNTHESIS
• Ethyl formate, , pure
• Ethyl Formate, Reagent
• Ethyl formate,AcroSeal,Extra Dry
• ethyl formiate
• Ethyl formic ester
• ethyl ortho-formate
• Ethylformiaat
• HCOOC2H5
• Ethylformiat
• Ethyl forMat
• mrowczanetylu
• Ethyl formate solution
• Ethyl formate 98%, SuperDry, Water≤50 ppm (by K.F.)
• Ethyl formate 98%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)

• MDL： MFCD00003294
• Inchi： 1S/C3H6O2/c1-2-5-3-4/h3H,2H2,1H3
• InChI Key： WBJINCZRORDGAQ-UHFFFAOYSA-N
• SMILES： CCOC=O
• BRN： 906769

Computed Properties

• Exact Mass: 74.03680
• Monoisotopic Mass: 74.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 26.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Experimental Properties

• Ionization Potential: 10.61 eV
• Color/Form: Colorless and easy to flow liquid with aromatic smell. [1]
• Density: 0.921 g/mL at 20 °C(lit.)
• Melting Point: -80°C(lit.)
• Boiling Point: 54°C
• Flash Point: Fahrenheit: -2.2 ° f
  Celsius: -19 ° c
  
• Refractive Index: n20/D 1.359(lit.)
• Water Partition Coefficient: 11 g/100 mL (18 ºC)
• Stability/Shelf Life: Stable. Extremely flammable. May form explosive mixtures with air. Note low flash point and wide explosive limits. Incompatible with strong oxidizing agents, strong bases, strong acids, nitrates.
• PSA: 26.30000
• LogP: 0.81520
• Solubility: Slightly soluble in water, soluble in benzene, ethanol, diethyl ether and other most organic solvents. [15]
• FEMA: 2434
• Merck: 3807
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 15.16 psi ( 55 °C)
  3.79 psi ( 20 °C)

Ethyl formate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302,H319,H332,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1190 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-20/22-36/37
• Safety Instruction： S9-S16-S24-S26-S33
• RTECS：LQ8400000
• Hazardous Material Identification：
• Explosive Limit：16%
• HazardClass：3
• PackingGroup：II
• Toxicity：LD50 orally in rats: 4.29 g/kg (Smyth)
• TSCA：Yes
• Storage Condition：Flammable area
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R20/22; R36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
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